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Compound of Interest

Compound Name: 1-(1-Adamantylacetyl)pyrrolidine

Cat. No.: B2951624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical document provides a detailed overview of the molecular weight and related

physicochemical properties of the synthetic compound 1-(1-Adamantylacetyl)pyrrolidine. The

information herein is compiled for use in research, chemical synthesis, and drug development

contexts.

Compound Identification and Properties
1-(1-Adamantylacetyl)pyrrolidine is a chemical compound featuring a bulky, lipophilic

adamantyl group linked to a pyrrolidine ring via an acetyl bridge.[1] Its structure suggests

potential applications in medicinal chemistry, where the adamantane moiety is often used to

improve the pharmacokinetic properties of drug candidates.

Quantitative Data Summary
The key quantitative properties of 1-(1-Adamantylacetyl)pyrrolidine are summarized in the

table below for quick reference and comparison.
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Property Value Source

IUPAC Name
2-(1-adamantyl)-1-pyrrolidin-1-

ylethanone
PubChem[1]

Molecular Formula C₁₆H₂₅NO PubChem[1]

Molecular Weight 247.38 g/mol PubChem[1]

Exact Mass 247.193614421 Da PubChem[1]

PubChem CID 2835983 PubChem[1]

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for 1-(1-Adamantylacetyl)pyrrolidine is C₁₆H₂₅NO.[1]

The calculation is as follows:

Carbon (C): 16 atoms × 12.011 u = 192.176 u

Hydrogen (H): 25 atoms × 1.008 u = 25.200 u

Nitrogen (N): 1 atom × 14.007 u = 14.007 u

Oxygen (O): 1 atom × 15.999 u = 15.999 u

Total Molecular Weight: 192.176 + 25.200 + 14.007 + 15.999 = 247.382 g/mol

Experimental Protocols
While specific experimental data for 1-(1-Adamantylacetyl)pyrrolidine is not extensively

published, a standard synthesis protocol can be derived from general organic chemistry

principles for amide formation. The synthesis would typically involve the acylation of pyrrolidine

with an activated derivative of adamantylacetic acid.

Proposed Synthesis of 1-(1-Adamantylacetyl)pyrrolidine
Objective: To synthesize 1-(1-Adamantylacetyl)pyrrolidine via amide coupling.
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Materials:

1-Adamantaneacetic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Pyrrolidine[2]

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Triethylamine (TEA) or other non-nucleophilic base

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware for inert atmosphere reactions

Methodology:

Activation of Carboxylic Acid:

Dissolve 1-Adamantaneacetic acid in anhydrous DCM under an inert atmosphere (e.g.,

nitrogen or argon).

Cool the solution to 0°C in an ice bath.

Slowly add thionyl chloride (approx. 1.2 equivalents) dropwise to the solution.

Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature for 1-2

hours, or until the evolution of gas ceases, to form 1-adamantylacetyl chloride.

Remove the solvent and excess thionyl chloride under reduced pressure using a rotary

evaporator.
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Amide Coupling Reaction:

Dissolve the crude 1-adamantylacetyl chloride in fresh anhydrous DCM.

In a separate flask, dissolve pyrrolidine (approx. 1.5 equivalents) and triethylamine

(approx. 2.0 equivalents) in anhydrous DCM.

Cool the pyrrolidine solution to 0°C.

Slowly add the solution of 1-adamantylacetyl chloride to the pyrrolidine solution dropwise.

Allow the reaction to stir at 0°C for 1 hour and then at room temperature overnight.

Work-up and Purification:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous

NaHCO₃, water, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure to yield the crude product.

Purify the crude product using column chromatography on silica gel to obtain pure 1-(1-
Adamantylacetyl)pyrrolidine.

Visualizations
Synthesis Workflow
The following diagram illustrates the proposed two-step synthesis of 1-(1-
Adamantylacetyl)pyrrolidine from 1-adamantaneacetic acid.
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1-Adamantaneacetic Acid

Step 1: Acid Activation

SOCl₂ (Thionyl Chloride)

Pyrrolidine

Step 2: Amide Coupling

1-Adamantylacetyl Chloride
(Acyl Chloride Intermediate)

1-(1-Adamantylacetyl)pyrrolidine

DCM, 0°C to RT

DCM, TEA, 0°C to RT

Click to download full resolution via product page

Caption: Proposed synthesis pathway for 1-(1-Adamantylacetyl)pyrrolidine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2951624?utm_src=pdf-body-img
https://www.benchchem.com/product/b2951624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2951624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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